Cas no 58426-99-6 (Phenanthro[1,2-b]thiophene)

Phenanthro[1,2-b]thiophene structure
Phenanthro[1,2-b]thiophene structure
Product Name:Phenanthro[1,2-b]thiophene
CAS No:58426-99-6
MF:C16H10S
MW:234.315602779388
CID:387126
PubChem ID:148831
Update Time:2025-04-19

Phenanthro[1,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[1,2-b]thiophene
    • naphtho[1,2-g][1]benzothiole
    • PHENANTHRO(1,2-B)THIOPHENE
    • AC1L3XWB
    • AM-944
    • BRN 4675694
    • CTK1H5098
    • naphtho[1,2-g]benzothiophene
    • phenanthro< 1,2-b> thiophene
    • DTXSID10207129
    • AM-944/40948125
    • InChI=1/C16H10S/c1-2-4-13-11(3-1)5-8-15-14(13)7-6-12-9-10-17-16(12)15/h1-10
    • AKOS015905496
    • 58426-99-6
    • FYSWUOGCANSBCW-UHFFFAOYSA-N
    • SCHEMBL1705748
    • naphthobenzothiophene
    • Inchi: 1S/C16H10S/c1-2-4-13-11(3-1)5-8-15-14(13)7-6-12-9-10-17-16(12)15/h1-10H
    • InChI Key: FYSWUOGCANSBCW-UHFFFAOYSA-N
    • SMILES: S1C=CC2=CC=C3C4C=CC=CC=4C=CC3=C12

Computed Properties

  • Exact Mass: 234.0504
  • Monoisotopic Mass: 234.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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